2-(benzylthio)-N-(4-ethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C24H23N3OS2/c1-2-19-11-8-13-21-23(19)26-24(30-21)27(15-20-12-6-7-14-25-20)22(28)17-29-16-18-9-4-3-5-10-18/h3-14H,2,15-17H2,1H3
• InChI Key: CCFNVTLJGQZOEP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)CSCC4=CC=CC=C4
• Molecular Formula: C24H23N3OS2
• Molecular Weight: 433.6 g/mol

Description

2-(benzylthio)-N-(4-ethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have unique biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Evaluation

One of the key applications of compounds similar to 2-(benzylthio)-N-(4-ethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)acetamide in scientific research involves the synthesis of innovative heterocycles with potential biological activities. For instance, a study focused on synthesizing various heterocycles, such as pyrrole, pyridine, coumarin, and thiazole derivatives, to evaluate their insecticidal potential against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017). Another research area involves the design and synthesis of molecules for evaluating their inhibitory effects on acyl-coenzyme A: cholesterol O-acyltransferase-1 (ACAT-1), suggesting potential therapeutic applications for diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Antimicrobial and Antitumor Activities

The antimicrobial and antitumor activities of benzothiazole and related derivatives have been extensively explored. Novel benzothiazole containing 4H-pyrimido[2,1-b]benzothiazoles derivatives were synthesized and evaluated for their antibacterial, antioxidant, and antitubercular activities (Bhoi et al., 2016). Similarly, new pyrazole, 1,3-thiazole, and 1,3,4-thiadiazole derivatives incorporating a 4-pyridyl moiety were synthesized and assessed for their potential biological activities (Dawood et al., 2011).

Src Kinase Inhibitory and Anticancer Activities

Thiazolyl N-benzyl-substituted acetamide derivatives have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities, demonstrating significant potential in cancer treatment (Fallah-Tafti et al., 2011). This highlights the therapeutic potential of such compounds in addressing overexpression of specific kinases associated with cancer.

Antituberculosis Activity

Research into thiazole-aminopiperidine hybrid analogues has led to the discovery of novel Mycobacterium tuberculosis GyrB inhibitors, showcasing the application of similar compounds in developing antituberculosis agents (Jeankumar et al., 2013).